Cas no 917111-46-7 (1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea)

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea structure

917111-46-7 structure

Product Name:1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

CAS No:917111-46-7

MF:C₁₆H₂₅BN₂O₄

MW:320.191704511642

MDL:MFCD08458185

CID:823052

PubChem ID:329774432

Update Time:2025-09-26

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- 1-ethyl-3-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- 4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester
- BS-22708
- SCHEMBL4523141
- 3-ETHYL-1-[2-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
- AKOS015960107
- 917111-46-7
- CS-0174581
- 4-(3-Ethylureido)-3-methoxyphenylboronic acid,pinacol ester
- N-Ethyl-N'-[2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- MFCD08458185
- 4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, AldrichCPR
- E84492
- DTXSID30592140
- A860254
- 4-(3-ethylureido)-3-methoxyphenylboronic acid pinacol ester
- MDL： MFCD08458185
- Inchi： 1S/C16H25BN2O4/c1-7-18-14(20)19-12-9-8-11(10-13(12)21-6)17-22-15(2,3)16(4,5)23-17/h8-10H,7H2,1-6H3,(H2,18,19,20)
- InChI Key： OLBPVFHOZBPMJU-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=C(C=2)OC)NC(NCC)=O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 320.19100
Monoisotopic Mass: 320.1907374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.8Å²

Experimental Properties

PSA: 68.82000
LogP: 2.59970

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019112334-1g	1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	917111-46-7	95%	1g	$400.00	2023-08-31
Ambeed	A170082-1g	1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	917111-46-7	98%	1g	$192.0	2025-04-15
TRC	E818263-10mg	4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester	917111-46-7		10mg	$64.00	2023-05-18
TRC	E818263-25mg	4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester	917111-46-7		25mg	$75.00	2023-05-18
TRC	E818263-50mg	4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester	917111-46-7		50mg	$87.00	2023-05-18
TRC	E818263-100mg	4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester	917111-46-7		100mg	$98.00	2023-05-18
abcr	AB175420-1 g	4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, 97%; .	917111-46-7	97%	1g	€357.40	2023-05-07
abcr	AB175420-5 g	4-(3-Ethylureido)-3-methoxyphenylboronic acid, pinacol ester, 97%; .	917111-46-7	97%	5g	€1486.20	2023-05-07
Fluorochem	213365-1g	1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	917111-46-7	95%	1g	￡160.00	2022-03-01
Fluorochem	213365-5g	1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea	917111-46-7	95%	5g	￡718.00	2022-03-01

1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea Suppliers

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(CAS:917111-46-7)1-Ethyl-3-(2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea

Order Number:A860254

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:23

Price ($):158.0/552.0

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